Cas no 480-40-0 (Chrysin)

• Product Name: Chrysin
• CAS No: 480-40-0
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00006834
• CID: 37665
• PubChem ID: 5281607
• Update Time: 2025-08-28

Chrysin Chemical and Physical Properties

Names and Identifiers

• Chrysin
• 5,7-Dihydroxyflavone
• Chrysin-5,7-dihydroxy Flavone
• 5,7-dihydroxy-2-phenyl-4H-benzo(b)pyran-4-one
• 5,7-Dihydroxy-2-phenyl-4H-chromen-4-one
• 5,7-dihydroxy-2-phenylchromen-4-one
• CHRYSIN(AS)
• CHRYSIN(AS) PrintBack
• 5,7-Dihydroxy-2-phenyl-4H-benzo[b]pyran-4-one
• [ "5", "7-Dihydroxyflavone" ]
• 5
• Chrysine
• Crysin
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-phenyl-
• FLAVONE, 5,7-DIHYDROXY-
• NSC407436
• 5,7-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one
• 5,7-Dihydroxy-2-phenyl-chromen-4-one
• 3CN01F5ZJ5
• RTIXKCRFFJGDFG-UHFFFAOYSA-N
• Chrysin, 99+%
• MLS001074879
• MLS006011841
• SMR000112318
• MLSMR
• MLS000697728

• MDL： MFCD00006834
• Inchi： 1S/C15H10O4/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-8,16-17H
• InChI Key： RTIXKCRFFJGDFG-UHFFFAOYSA-N
• SMILES： OC1C=C2OC(C3C=CC=CC=3)=CC(C2=C(O)C=1)=O
• BRN： 0233276

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 254.24

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2693 (rough estimate)
• Melting Point: 284-286 °C (lit.)
• Boiling Point: 491.9°C at 760 mmHg
• Flash Point: 192.5 °C
• Refractive Index: 1.4872 (estimate)
• Solubility: 84 mg/L @ 25 °C (est)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 70.67000
• LogP: 2.87120
• Merck: 2256
• Solubility: Not determined

Chrysin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：10
• RTECS：LK8329050
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Natural Products and Extracts Plant Extracts Plant based Podocytisus caramanicus
• Natural Products and Extracts Plant Extracts Plant based Pajanelia longifolia
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone